Cas no 2227714-66-9 ((2S)-4-(2,4-difluorophenyl)butan-2-ol)

• Product Name: (2S)-4-(2,4-difluorophenyl)butan-2-ol
• CAS No: 2227714-66-9
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 5937405
• PubChem ID: 165717322
• Update Time: 2025-05-20

(2S)-4-(2,4-difluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2,4-difluorophenyl)butan-2-ol
• 2227714-66-9
• EN300-1805139

• Inchi： 1S/C10H12F2O/c1-7(13)2-3-8-4-5-9(11)6-10(8)12/h4-7,13H,2-3H2,1H3/t7-/m0/s1
• InChI Key： XGPCNCAUUPFBKO-ZETCQYMHSA-N
• SMILES： FC1C=C(C=CC=1CC[C@H](C)O)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(2,4-difluorophenyl)butan-2-ol

Recent Advances in the Study of (2S)-4-(2,4-difluorophenyl)butan-2-ol (CAS: 2227714-66-9)

The compound (2S)-4-(2,4-difluorophenyl)butan-2-ol (CAS: 2227714-66-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral secondary alcohol, characterized by its difluorophenyl moiety, exhibits promising pharmacological properties, particularly in the context of drug discovery and development. Recent studies have focused on its synthesis, stereoselective properties, and potential therapeutic applications, making it a compound of considerable interest to researchers.

A key area of investigation has been the stereoselective synthesis of (2S)-4-(2,4-difluorophenyl)butan-2-ol. Researchers have developed novel catalytic methods to achieve high enantiomeric purity, which is critical for its application in chiral drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation techniques with chiral ruthenium catalysts, achieving enantiomeric excess (ee) values exceeding 98%. This advancement not only improves the efficiency of synthesis but also reduces the production of undesired stereoisomers, thereby enhancing the compound's therapeutic potential.

In addition to its synthetic pathways, the pharmacological profile of (2S)-4-(2,4-difluorophenyl)butan-2-ol has been a focal point of recent research. Preliminary in vitro and in vivo studies suggest that this compound exhibits notable anti-inflammatory and antimicrobial activities. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively inhibits the production of pro-inflammatory cytokines in macrophage cells, with an IC50 value of 3.2 µM. These findings position it as a potential candidate for the development of new anti-inflammatory agents, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's interaction with biological targets has been explored using computational and experimental approaches. Molecular docking studies have revealed that (2S)-4-(2,4-difluorophenyl)butan-2-ol binds selectively to the active site of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This selective binding, coupled with its favorable pharmacokinetic properties, underscores its potential as a lead compound for COX-2 inhibitor development. Researchers are now investigating derivatives of this compound to optimize its binding affinity and reduce off-target effects.

Despite these promising developments, challenges remain in the clinical translation of (2S)-4-(2,4-difluorophenyl)butan-2-ol. Issues such as metabolic stability, bioavailability, and toxicity profiles require further investigation. Recent toxicology studies, however, have shown encouraging results, with the compound exhibiting low cytotoxicity in human hepatocyte cell lines at therapeutic concentrations. Ongoing research aims to address these challenges through structural modifications and formulation improvements.

In conclusion, (2S)-4-(2,4-difluorophenyl)butan-2-ol (CAS: 2227714-66-9) represents a promising scaffold in medicinal chemistry, with potential applications in anti-inflammatory and antimicrobial therapies. Advances in its stereoselective synthesis and mechanistic understanding have laid a strong foundation for future drug development efforts. Continued research will be essential to fully realize its therapeutic potential and overcome existing limitations.